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Compound of Interest

Compound Name: 3-(2-Bromoethyl)pyridine

Cat. No.: B050211

Introduction: 3-(2-Bromoethyl)pyridine is a key heterocyclic organic compound utilized as a
versatile intermediate in the synthesis of a variety of more complex molecules, particularly in
the development of novel pharmaceutical agents. Its structure, featuring a pyridine ring and a
reactive bromoethyl group, allows for diverse chemical modifications. A thorough understanding
of its physical properties, such as melting and boiling points, is fundamental for its appropriate
handling, reaction setup, and purification. This guide provides a detailed summary of the known
physical characteristics of 3-(2-Bromoethyl)pyridine and its hydrobromide salt, alongside a
standard experimental protocol for boiling point determination and a logical workflow for its
synthesis.

Data Presentation: Physical Properties

The physical properties of 3-(2-Bromoethyl)pyridine are often characterized in its more stable
hydrobromide salt form, which is a solid at room temperature. The free base is less commonly
documented but is understood to be a liquid. For a comprehensive understanding, the table
below includes data for both the hydrobromide salt and the analogous isomer, 2-(2-
Bromoethyl)pyridine, to provide a comparative context.

Table 1: Comparative Physical Properties
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Experimental Protocols
Protocol for Boiling Point Determination (Microscale)

The determination of a liquid's boiling point is a standard procedure for its identification and

purity assessment. The Thiele tube method is a common and resource-efficient technique for

this purpose, requiring only a small sample volume.[4][5]

Materials and Apparatus:

Thiele tube

Thermometer (calibrated)

High-temperature mineral or silicone oll

Capillary tube (sealed at one end)

Small-diameter test tube (e.g., Durham tube)
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o Sample of the liquid organic compound
e Heating source (e.g., Bunsen burner)

e Clamps and stand

Procedure:

o Sample Preparation: A small volume (approximately 0.5 mL) of the liquid is placed into the
small test tube.

e Assembly: A capillary tube, sealed at one end, is inverted and placed into the test tube
containing the sample.

e Mounting: The test tube is securely attached to the thermometer, ensuring the sample is
aligned with the thermometer's bulb.

e Heating: The entire assembly is immersed in the Thiele tube's oil bath. The side arm of the
Thiele tube is then gently and uniformly heated.

o Observation of Boiling: As the temperature approaches the boiling point, a steady stream of
bubbles will be observed escaping from the tip of the inverted capillary tube.

» Boiling Point Measurement: The heat source is removed, and the apparatus is allowed to
cool. The exact temperature at which the liquid begins to enter the capillary tube is recorded
as the boiling point.[4][5]

» Pressure Correction: The ambient atmospheric pressure should be recorded, as the boiling
point is dependent on pressure.

Mandatory Visualization
Logical Workflow for Synthesis and Purification

The following diagram illustrates a generalized workflow for the synthesis and subsequent
purification of a brominated pyridine derivative, based on common organic chemistry principles.
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Caption: A logical workflow for the synthesis and purification of a brominated pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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